Cas no 525599-67-1 (Methetoin)

Methetoin structure
Methetoin structure
Product Name:Methetoin
CAS No:525599-67-1
MF:C12H14N2O2
MW:218.251762866974
CID:937120
Update Time:2023-08-02

Methetoin Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,5-ethyl-1-methyl-5-phenyl-,(5S)-(9CI)
    • METHETOIN
    • Metetoin
    • Metetoinum [Latin]
    • Metetoina [DCIT]
    • Metetoine [French]
    • Metetoina [Spanish]
    • Metetoinum [INN-Latin]
    • Metetoine [INN-French]
    • 5-Ethyl-1-methyl-5-phenylhydantoin
    • Hydantoin, 5-ethyl-1-methyl-5-phenyl-
    • 5-ethyl-1-methyl-5-phenylimidazolidine-2,4-dione
    • 2,4-Imidazolidinedione, 5-ethyl-1-methyl-5-phenyl-
    • N 3
    • N-3
    • Metetoinum
    • Metetoina
    • Metetoine
    • Methetoin [USAN]
    • Methetoin [USAN:BAN]
    • Metetoin [INN]
    • Methetoin (USAN/INN)
    • Oprea1_696762
    • SCHE
    • Methetoin
    • Inchi: 1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)13-11(16)14(12)2/h4-8H,3H2,1-2H3,(H,13,15,16)
    • InChI Key: NEGMMKYAVYNLCG-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)(CC)N(C)C(N1)=O
    • BRN: 0206293

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Topological Polar Surface Area: 49.4
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